Cas no 2649263-34-1 ((2R,4S)-4-Amino-1-benzyl-pyrrolidine-2-carboxylic acid methyl ester tosylate)

(2R,4S)-4-Amino-1-benzyl-pyrrolidine-2-carboxylic acid methyl ester tosylate is a chiral pyrrolidine derivative with significant utility in asymmetric synthesis and pharmaceutical applications. Its stereochemically defined structure, featuring both amino and ester functional groups, makes it a versatile intermediate for the preparation of biologically active compounds. The tosylate salt enhances stability and solubility, facilitating handling and purification. This compound is particularly valuable in the synthesis of peptidomimetics and as a building block for catalysts or ligands in enantioselective reactions. Its rigid pyrrolidine scaffold and benzyl substitution contribute to controlled stereochemical outcomes in synthetic pathways, making it a preferred choice for researchers in medicinal and organic chemistry.
(2R,4S)-4-Amino-1-benzyl-pyrrolidine-2-carboxylic acid methyl ester tosylate structure
2649263-34-1 structure
Product Name:(2R,4S)-4-Amino-1-benzyl-pyrrolidine-2-carboxylic acid methyl ester tosylate
CAS No:2649263-34-1
MF:C20H26N2O5S
MW:406.50
MDL:MFCD34169196
CID:5088654
Update Time:2025-06-11

(2R,4S)-4-Amino-1-benzyl-pyrrolidine-2-carboxylic acid methyl ester tosylate Chemical and Physical Properties

Names and Identifiers

    • (2R,4S)-4-Amino-1-benzyl-pyrrolidine-2-carboxylic acid methyl ester tosylate
    • MDL: MFCD34169196
    • Inchi: 1S/C13H18N2O2.C7H8O3S/c1-17-13(16)12-7-11(14)9-15(12)8-10-5-3-2-4-6-10;1-6-2-4-7(5-3-6)11(8,9)10/h2-6,11-12H,7-9,14H2,1H3;2-5H,1H3,(H,8,9,10)/t11-,12+;/m0./s1
    • InChI Key: PAJBFECXCILMGT-ZVWHLABXSA-N
    • SMILES: C1=CC=CC=C1CN1C[C@@H](N)C[C@@H]1C(OC)=O.C1=CC(S(O)(=O)=O)=CC=C1C

(2R,4S)-4-Amino-1-benzyl-pyrrolidine-2-carboxylic acid methyl ester tosylate Pricemore >>

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Additional information on (2R,4S)-4-Amino-1-benzyl-pyrrolidine-2-carboxylic acid methyl ester tosylate

Introduction to (2R,4S)-4-Amino-1-benzyl-pyrrolidine-2-carboxylic acid methyl ester tosylate (CAS No. 2649263-34-1)

(2R,4S)-4-Amino-1-benzyl-pyrrolidine-2-carboxylic acid methyl ester tosylate (CAS No. 2649263-34-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as BAPTA-MeTos, is a derivative of pyrrolidine and exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of (2R,4S)-4-Amino-1-benzyl-pyrrolidine-2-carboxylic acid methyl ester tosylate is characterized by its chiral centers at the 2 and 4 positions of the pyrrolidine ring, which are crucial for its biological activity. The presence of the tosylate group (p-toluenesulfonate) enhances the compound's solubility and stability, making it suitable for use in both in vitro and in vivo studies. The benzyl group attached to the pyrrolidine ring further contributes to its unique pharmacological profile.

Recent studies have highlighted the potential of (2R,4S)-4-Amino-1-benzyl-pyrrolidine-2-carboxylic acid methyl ester tosylate in modulating various biological processes. One notable application is its use as a calcium chelator, which has implications in the treatment of neurological disorders. Calcium ions play a critical role in neuronal function, and dysregulation of calcium homeostasis is associated with conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. By effectively binding and sequestering calcium ions, BAPTA-MeTos can help restore normal calcium levels and mitigate the pathological effects associated with calcium overload.

In addition to its role as a calcium chelator, (2R,4S)-4-Amino-1-benzyl-pyrrolidine-2-carboxylic acid methyl ester tosylate has shown promise in the development of new drugs targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that are involved in numerous physiological processes and are key targets for many therapeutic interventions. The ability of BAPTA-MeTos to interact with specific GPCRs makes it a potential lead compound for the development of drugs targeting conditions such as cardiovascular diseases, metabolic disorders, and psychiatric disorders.

The synthesis of (2R,4S)-4-Amino-1-benzyl-pyrrolidine-2-carboxylic acid methyl ester tosylate involves several steps that require precise control over chirality and functional group manipulation. The initial step typically involves the formation of the pyrrolidine ring through a catalytic asymmetric hydrogenation process. Subsequent steps include the introduction of the amino group at the 4-position and the attachment of the benzyl and methyl ester groups. The final step involves the addition of the tosylate group to enhance solubility and stability.

The pharmacokinetic properties of (2R,4S)-4-Amino-1-benzyl-pyrrolidine-2-carboxylic acid methyl ester tosylate

Clinical trials involving (2R,4S)-4-Amino-1-benzyl-pyrrolidine-2-carboxylic acid methyl ester tosylate are currently underway to evaluate its efficacy and safety in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials aimed at assessing its therapeutic potential in specific disease indications.

In conclusion, (2R,4S)-4-Amino-1-benzyl-pyrrolidine-2-carboxylic acid methyl ester tosylate (CAS No. 2649263-34-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, contributing to advancements in drug discovery and development.

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